N-[2-(4-chlorophenyl)ethyl]-7,8-dihydroxy-1,3,4,5-tetrahydro-2-benzazepine-2-carboximidothioic acid

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-7,8-dihydroxy-1,3,4,5-tetrahydro-2-benzazepine-2-carboximidothioic acid
• InChI: InChI=1S/C19H21ClN2O2S/c20-16-5-3-13(4-6-16)7-8-21-19(25)22-9-1-2-14-10-17(23)18(24)11-15(14)12-22/h3-6,10-11,23-24H,1-2,7-9,12H2,(H,21,25)
• InChI Key: DRCMAZOSEIMCHM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=C(C=C2CN(C1)C(=NCCC3=CC=C(C=C3)Cl)S)O)O
• Molecular Formula: C19H21ClN2O2S
• Molecular Weight: 376.9 g/mol

Description

N-[2-(4-chlorophenyl)ethyl]-7,8-dihydroxy-1,3,4,5-tetrahydro-2-benzazepine-2-carboximidothioic acid is a useful research compound. Its molecular formula is C19H21ClN2O2S and its molecular weight is 376.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Protein Function Control in Cells : CID has been a valuable tool for studying biological processes with precise spatiotemporal resolution. It has primarily been used in dissecting signal transductions and extended to elucidate membrane and protein trafficking (Voss, Klewer, & Wu, 2015).

• Mammalian Inducible Gene Regulation : Engineered PROTAC-CID platforms have been developed for inducible gene regulation and gene editing, demonstrating the use of CID in fine-tuning gene expression and multiplex biological signals (Ma et al., 2023).

• Control of Protein Localization in Cells : Using a photocaged-photocleavable chemical dimerizer, CID has been employed to control protein-protein interactions with high spatiotemporal resolution, aiding in understanding cellular events like peroxisome transport and mitotic checkpoint signaling (Aonbangkhen et al., 2018).

• Studying Cellular Signaling Pathways : CID has helped in understanding lipid second messengers and small GTPases, shedding light on how a small pool of signaling molecules can generate a wide range of responses (DeRose, Miyamoto, & Inoue, 2013).

• Water Use Efficiency and Productivity in Agriculture : In a different context, CID (carbon isotope discrimination) has been used as a criterion for improving water use efficiency and productivity of barley under various environmental conditions (Anyia et al., 2007).

• Mass Spectrometry Applications : CID (collision-induced dissociation) is widely used in mass spectrometry for fragmentation of ions, aiding in the structural interpretation of molecules and metabolites (Zhang et al., 2009).